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Compound of Interest

Compound Name: Bromodichloroacetic acid

Cat. No.: B165882 Get Quote

For researchers, scientists, and drug development professionals, ensuring the accuracy and

reliability of analytical measurements is paramount. Proficiency testing (PT) is a critical

component of a laboratory's quality assurance program, providing an external and objective

assessment of testing capabilities. This guide offers a comparative overview of available PT

schemes for the analysis of bromodichloroacetic acid, a common disinfection byproduct in

drinking water.

Comparison of Proficiency Testing Schemes
While direct comparative performance data between PT scheme providers is not publicly

available, laboratories can evaluate schemes based on several key features. The following

table summarizes the offerings from prominent providers for bromodichloroacetic acid and

other haloacetic acids. All listed providers are accredited to ISO/IEC 17043, the international

standard for the competence of proficiency testing providers.[1][2][3][4][5][6][7][8][9][10][11][12]
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Provider
Scheme
Name(s)

Matrix
Options

Bromodichl
oroacetic
Acid
Concentrati
on Range
(µg/L)

Frequency

Other
Haloacetic
Acids
Included

LGC

Standards

AQUACHEC

K[13][14][15]

[16][17]

Clean Water 0.5 - 150

Multiple

rounds per

year

Yes, includes

a

comprehensi

ve list of

haloacetic

acids.[17]

Bipea WATERS[18]

Wastewater,

Industrial

wastewater[4]

Not explicitly

specified

Multiple

rounds per

year

Yes, includes

a range of

haloacetic

acids.[4]

Fapas

Organic

Disinfection

By-products

in Drinking

Water[19][20]

[21][22][23]

Drinking

Water

Not explicitly

specified

Multiple

rounds per

year

Primarily

focuses on

trihalomethan

es and

chlorinated

solvents, but

may include

haloacetic

acids in

broader

schemes.[20]

Phenova

Water Supply

(WS) and

Water

Pollution

(WP)[3][5][24]

[25][26]

Drinking

Water,

Wastewater

Not explicitly

specified

Quarterly and

monthly

studies

available.[24]

[26]

Yes, as part

of their

comprehensi

ve

environmenta

l PT

standards.[5]
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NSI Lab

Solutions

Environmenta

l PT[2][27]

[28][29][30]

Drinking

Water,

Wastewater

5 - 50 (as a

concentrate)

Multiple

studies per

year

Yes, offers

PTs for

organic

disinfection

by-products

including

various

haloacetic

acids.[27]

Absolute

Standards

The

AbsoluteGrad

e™ PT

Program[6]

[31][32]

Drinking

Water

Not explicitly

specified

Multiple study

periods per

year

Yes, offers

PTs for

haloacetic

acids.[6]

Waters ERA

PT and CRM

for

Environmenta

l QA

Programs[1]

[8][33][34][35]

Water Supply,

Water

Pollution

Not explicitly

specified

Frequent

studies

throughout

the year.[33]

Yes, provides

a

comprehensi

ve range of

PT standards

for

environmenta

l laboratories.

[8]

Experimental Protocol: A Representative Method
While PT schemes generally permit laboratories to utilize their own validated methods, a widely

recognized and accepted method for the analysis of haloacetic acids, including

bromodichloroacetic acid, in drinking water is U.S. EPA Method 552.3.[36][37][38][39][40]

The following is a summary of this methodology.

Method Title: Determination of Haloacetic Acids and Dalapon in Drinking Water by Liquid-Liquid

Microextraction, Derivatization, and Gas Chromatography with Electron Capture Detection.[36]
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1. Principle: This method involves the extraction of haloacetic acids from a water sample using

a small volume of solvent, followed by derivatization to form methyl esters. These esters are

then analyzed by gas chromatography with an electron capture detector (GC-ECD).

2. Sample Preparation and Extraction:

A 40 mL water sample is acidified to a pH of less than 0.5.

The acidified sample is extracted with 4 mL of methyl tert-butyl ether (MTBE) containing an

internal standard.

The haloacetic acids partition into the MTBE layer.

3. Derivatization:

Acidified methanol is added to the MTBE extract.

The mixture is heated to convert the haloacetic acids into their more volatile methyl esters.

A concentrated aqueous solution of sodium sulfate is added to separate the MTBE layer

containing the methylated haloacetic acids from the aqueous methanol layer.

4. Analysis:

The final MTBE extract is neutralized.

An aliquot of the extract is injected into a gas chromatograph equipped with an electron

capture detector (GC-ECD) for separation and quantification of the haloacetic acid methyl

esters.

5. Quality Control: The method includes specific quality control procedures, such as the

analysis of laboratory reagent blanks, fortified blanks, and matrix spikes to ensure the accuracy

and precision of the results.

Proficiency Testing Workflow
The following diagram illustrates the typical workflow of a proficiency testing scheme, from the

provider's preparation of the test materials to the participant's evaluation and potential
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corrective actions. This process is designed to be a robust and confidential way for laboratories

to assess and improve their analytical performance.

PT Scheme Provider Participating Laboratory

Scheme Design and Planning

Preparation and Homogeneity Testing of PT Samples

Distribution of PT Samples to Participants

Collection and Statistical Analysis of Participant Results Receipt and Analysis of PT Sample

Sample Shipment

Issuance of Performance Evaluation Reports

Receipt and Review of Performance Report

Report Delivery

Submission of Analytical Results to Provider

Data Submission

Investigation of Unsatisfactory Results (if any)

Implementation of Corrective Actions

Improved Process

Click to download full resolution via product page

A typical workflow for a proficiency testing scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.phenova.com/home/document/251a5e1b-071e-4136-a0a3-afd6ba3b8818.pdf
https://www.zeptometrix.com/us/en/analytical-reference-material/proficiency-testing
https://nsilabsolutions.com/
https://www.coleparmer.com/p/nsi-lab-solutions-environmental-drinking-water-inorganics-proficiency-tests/86378
https://nsilabsolutions.com/environmental-wastewater-standards/
https://d1lqgfmy9cwjff.cloudfront.net/csi/pdf/e/abs01.pdf
https://www.krackeler.com/catalog/product/1966/Absolute-Standards-Analytical-Solutions
https://www.eraqc.com/ptstudyschedules
https://www.eraqc.com/
https://doc.cqaquimica.com.br/downloads/era-pt-schedule-2024.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=901V0400.TXT
https://www.regulations.gov/document/EPA-HQ-OW-2015-0218-0026
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/Determination_of_Haloacetic_Acids_in_Drinking_Water_According_to_EPA_Method_552_3_using_Hydrogen_Carrier_Gas_a46268e6a8/Determination-of-Haloacetic-Acids-in-Drinking-Water-According-to-EPA-Method-552-3-using-Hydrogen-Carrier-Gas.pdf
https://www.nemi.gov/methods/method_summary/7229/
https://gcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/Fast_Determination_of_Haloacetic_Acids_in_Drinking_Water_According_to_EPA_Method_552_3_d82e652bb3/Fast-Determination-of-Haloacetic-Acids-in-Drinking-Water-According-to-EPA-Method-552-3.pdf
https://www.benchchem.com/product/b165882#proficiency-testing-schemes-for-bromodichloroacetic-acid-analysis
https://www.benchchem.com/product/b165882#proficiency-testing-schemes-for-bromodichloroacetic-acid-analysis
https://www.benchchem.com/product/b165882#proficiency-testing-schemes-for-bromodichloroacetic-acid-analysis
https://www.benchchem.com/product/b165882#proficiency-testing-schemes-for-bromodichloroacetic-acid-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

